Rac 109

• CAS: 28309-55-9
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C20H28N2O2/c1-3-21(4-2)13-8-14-22-18(23)15-20(19(22)24)12-7-10-16-9-5-6-11-17(16)20/h5-6,9,11H,3-4,7-8,10,12-15H2,1-2H3
• InChIKey: ZIBPVLWIYWXNMK-UHFFFAOYSA-N

RAC 109: Stereospecific Cardiac Sodium Channel Blocker

RAC 109 (CAS 28309-55-9, the (+)-isomer form), systematically named 1'-[3-(diethylamino)propyl]-3,4-dihydrospiro[naphthalene-1(2H),3'-pyrrolidine]-2',5'-dione [1], is a chiral spirosuccinimide compound that functions as both a local anesthetic and a class I antiarrhythmic agent [2]. Its molecular formula is C20H28N2O2 with a molecular weight of 328.45 Da [1]. Discovered and characterized in the 1970s–1980s, RAC 109 exists as distinct enantiomeric pairs (RAC 109-I and RAC 109-II), and its defining pharmacological feature—established across multiple independent studies—is a pronounced stereospecificity at cardiac voltage-gated sodium channels that exceeds that of clinically established comparators such as quinidine, disopyramide, and flecainide [2].

Stereochemical probe for cardiac Nav1.5 channels

Enantiomer-pair comparison studies (RAC 109-I/II)

Chiral reference standard with resolved absolute configuration

• [1] National Library of Medicine. RAC 109. MeSH Supplementary Concept Data 2024. Unique ID: C061605. Registry Number: 17592-97-1 (parent); Related Number: 28309-55-9 ((+)-isomer). View Source
• [2] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. View Source

RAC 109 vs. Other Class I Antiarrhythmics

In-class substitution of RAC 109 with common local anesthetics (e.g., lidocaine, bupivacaine) or other class I antiarrhythmics (e.g., quinidine, flecainide) introduces uncontrolled experimental variables that compromise data reproducibility. RAC 109 exhibits an enantiomeric affinity ratio [(+)/(-) IC50] of 5.33 at the cardiac sodium channel—the highest stereospecificity index reported among all C1-pair type I drugs tested in a head-to-head panel [1]. This stereospecificity is further dissected into two separable pharmacological dimensions: (i) a stereospecific effect on ventricular conduction velocity (RAC I(+)/II(-) potency ratio of 1.7) and (ii) a non-stereospecific negative inotropic effect (C50 = 30 μM) that is independent of isomer configuration [2]. By contrast, bupivacaine couples a higher conduction stereospecificity ratio (2.25) with a lower contractility C50 (23 μM) [2], while lidocaine, procaine, and bupivacaine are virtually inactive at dihydropyridine calcium antagonist binding sites where RAC 109 stereoisomers show graded intermediate inhibition [3]. These multidimensional differences mean that replacing RAC 109 with any single analog necessarily alters at least one key pharmacological endpoint, making the compound functionally non-fungible in experimental systems designed around its specific profile.

!Enantiomeric affinity profile may not transfer to racemic or other class I antiarrhythmics

!Conduction-inotropy decoupling observed with RAC 109 may shift with lidocaine or bupivacaine

!Dihydropyridine binding site interaction is absent in common local anesthetics, limiting dual-target studies

• [1] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. View Source
• [2] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source
• [3] Bolger GT, Marcus KA, Daly JW, Skolnick P. Local anesthetics differentiate dihydropyridine calcium antagonist binding sites in rat brain and cardiac membranes. J Pharmacol Exp Ther. 1987;240(3):922-930. View Source

RAC 109: Quantitative Differentiation Evidence

Highest Enantiomeric Affinity Ratio at Cardiac Na+ Channels

In a radioligand binding assay using [3H]batrachotoxinin benzoate on freshly isolated rat cardiac myocytes, the enantiomeric affinity ratio [(+)-isomer IC50 / (-)-isomer IC50] for RAC 109 was determined to be 5.33 [1]. This value was the highest among all C1-pair drugs tested in the same assay: quinidine (0.29), cinchonidine (0.55), and disopyramide (1.11) [1]. Even among the C2-pair drugs—flecainide (1.03), mexiletine (2.15), and tocainide (3.01)—no compound approached the stereospecificity magnitude of RAC 109 [1]. For the (+)-isomer specifically corresponding to CAS 28309-55-9, this indicates an approximately 5.3-fold greater binding affinity for the cardiac sodium channel site compared to the (-)-isomer, a differential that is 18-fold larger than that of quinidine and 4.8-fold larger than that of disopyramide.

Enantiomeric Affinity Ratio

Head-to-head

(+)/(-) IC50 ratio 5.33 at cardiac Na+ channels

Supports enantiomer-specific binding context

Vs. quinidine (0.29), disopyramide (1.11), flecainide (1.03) in same assay

Evidence Dimension	Enantiomeric affinity ratio [(+)-isomer IC50 / (-)-isomer IC50] at cardiac sodium channels
Target Compound Data	RAC 109 ratio = 5.33
Comparator Or Baseline	Quinidine ratio = 0.29; Cinchonidine ratio = 0.55; Disopyramide ratio = 1.11; Flecainide ratio = 1.03; Mexiletine ratio = 2.15; Tocainide ratio = 3.01
Quantified Difference	RAC 109 exhibits 4.8-fold to 18.4-fold greater stereospecificity than any other C1-pair drug tested; 1.8-fold greater than the most stereospecific C2-pair drug (tocainide, 3.01)
Conditions	[3H]batrachotoxinin benzoate competitive binding assay; freshly isolated rat cardiac myocytes; mean Hill number 1.0 ± 0.1 across all compounds

Why This Matters

The (+)-isomer (CAS 28309-55-9) provides an exceptionally high signal-to-noise ratio for studies requiring stereochemical discrimination of sodium channel binding, enabling cleaner separation of on-target vs. off-enantiomer effects than any comparator drug in the panel.

• [1] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. View Source

Decoupling of Conduction Slowing from Inotropy

In isolated perfused rabbit hearts, RAC 109 decreased ventricular conduction velocity in a stereospecific manner with an I(+)/II(-) potency ratio of 1.7, while the negative inotropic effect was not stereospecific, exhibiting a C50 (concentration producing half-maximal effect) of 30 μM [1]. Under identical experimental conditions, bupivacaine showed a higher conduction stereospecificity ratio of 2.25 (R(+)/S(-)) but a more potent non-stereospecific contractility depression with a C50 of 23 μM [1]. These two effects were measured simultaneously—QRS duration prolongation for conduction velocity and developed pressure for contractility—allowing direct within-compound and between-compound comparisons.

Conduction vs. Inotropy Decoupling

Head-to-head

Conduction potency ratio I(+)/II(-) 1.7; contractility C50 30 µM non-stereospecific

Enables independent titration of conduction effects

Bupivacaine: ratio 2.25 and C50 23 µM (more tightly linked)

Evidence Dimension	Stereospecificity of ventricular conduction slowing vs. non-stereospecificity of negative inotropy
Target Compound Data	RAC 109: conduction potency ratio I(+)/II(-) = 1.7; contractility C50 = 30 μM (non-stereospecific)
Comparator Or Baseline	Bupivacaine: conduction potency ratio R(+)/S(-) = 2.25; contractility C50 = 23 μM (non-stereospecific); Lidocaine: also tested in same study
Quantified Difference	RAC 109's conduction stereospecificity ratio is 0.76-fold that of bupivacaine; RAC 109's contractility C50 is 1.3-fold higher (less potent negative inotrope) than bupivacaine
Conditions	Isolated perfused rabbit heart (Langendorff preparation); QRS duration and developed pressure measured; mixed-effect pharmacodynamic model applied

Why This Matters

RAC 109 (CAS 28309-55-9) uniquely decouples the stereochemical determinants of conduction block from those of contractility depression, offering a tool to study sodium channel-mediated conduction effects without the confounding variable of stereospecific inotropy that complicates bupivacaine experiments.

• [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source

Graded Inhibition of Dihydropyridine Binding

In competitive binding experiments using [3H]nitrendipine on rat brain and cardiac membranes, RAC 109 stereoisomers produced a graded, intermediate inhibition that was not observed with several clinically prevalent local anesthetics [1]. The rank order of inhibitory potency was: dibucaine = proadifen >> tetracaine > meproadifen > RAC-109 (S) > RAC-109 (R) > benzocaine [1]. Critically, lidocaine, procaine, piperocaine, and bupivacaine produced only small potentiation or inhibition of [3H]nitrendipine binding—in effect, they did not meaningfully interact with this site [1]. The RAC-109 (S)-isomer exhibited greater potency than the (R)-isomer, demonstrating that the interaction retains stereochemical dependence at the dihydropyridine binding domain.

Dihydropyridine Binding Inhibition

Class-level

RAC-109 (S) > RAC-109 (R) > benzocaine; lidocaine/bupivacaine inactive

Dual sodium-calcium channel research context

Graded stereoselective inhibition in [³H]nitrendipine assay

Evidence Dimension	Inhibition of [3H]nitrendipine binding to L-type calcium channel-associated sites
Target Compound Data	RAC-109 (S) > RAC-109 (R) > benzocaine (rank order; intermediate potency class between tetracaine and benzocaine)
Comparator Or Baseline	Lidocaine, procaine, piperocaine, bupivacaine: minimal to no inhibition (classified as 'small potentiation or inhibition' by authors); dibucaine IC50 = 4.9 ± 0.5 μM (brain) and 8.5 ± 0.9 μM (cardiac)
Quantified Difference	Qualitative difference: RAC 109 stereoisomers produce measurable, stereoselective inhibition in the dihydropyridine binding assay, whereas lidocaine and bupivacaine are essentially inactive. Quantitative IC50 values for RAC 109 at this site were not reported; rank-order placement indicates potency below tetracaine and meproadifen.
Conditions	[3H]nitrendipine radioligand binding; rat brain and cardiac membrane preparations; monovalent and divalent cation modulation assessed

Why This Matters

If a research protocol requires simultaneous probing of both cardiac sodium channels and dihydropyridine-sensitive calcium channel sites, RAC 109 (CAS 28309-55-9) is uniquely suited among local anesthetics because it interacts with both target classes, whereas lidocaine and bupivacaine are silent at the dihydropyridine site.

• [1] Bolger GT, Marcus KA, Daly JW, Skolnick P. Local anesthetics differentiate dihydropyridine calcium antagonist binding sites in rat brain and cardiac membranes. J Pharmacol Exp Ther. 1987;240(3):922-930. PMID: 3031279. View Source

Equal Neuronal Enantiomer Uptake

In an early study using [3H]-labeled enantiomers of RAC 109 applied to isolated frog sciatic nerves, both enantiomers (RAC 109-I and RAC 109-II) were taken up equally by sheathed and desheathed nerves across a concentration range of 1.25–40 mM and exposure durations of 10 minutes to 2 hours [1]. Washout kinetics were also identical for the two enantiomeric forms [1]. Despite this equivalent tissue distribution, RAC 109-I produced consistently greater nerve conduction block than RAC 109-II, confirming that the differential functional effect arises from stereospecific interactions at the receptor level rather than from differential tissue penetration or accumulation [1].

Enantiomer Uptake vs. Block

Source review

Equal neuronal uptake of both enantiomers; RAC 109-I produces greater block

Receptor-level stereospecificity without PK confound

Frog sciatic nerve; identical washout kinetics

Evidence Dimension	Nerve uptake and washout kinetics of radiolabeled enantiomers vs. functional nerve block potency
Target Compound Data	RAC 109-I and RAC 109-II: equal uptake (2.5 mM, 2 h sheathed; 1.25–40 mM, 10 min sheathed; 0.25 mM, 1 h desheathed); identical washout curves
Comparator Or Baseline	RAC 109-II serves as intra-compound comparator; functional block: RAC 109-I > RAC 109-II (magnitude not precisely quantified in available abstract)
Quantified Difference	Uptake difference: none (equal); functional block difference: RAC 109-I consistently more potent (qualitative, exact fold-difference not extracted)
Conditions	Isolated sciatic nerve of frog; [3H]-labeled enantiomers; sheathed and desheathed preparations; 1.25–40 mM concentration range

Why This Matters

This finding is critical for procurement decisions involving labeled or unlabeled enantiomer preparations: the equal tissue distribution eliminates pharmacokinetic confounds, making RAC 109 a clean pharmacological probe for isolating receptor-level stereospecific mechanisms in nerve and cardiac tissue.

• [1] Åkerman SB, Camougis G, Sandberg RV. Uptake and retention of the enantiomers of a local anaesthetic in isolated nerve in relation to different degrees of blocking of nervous conduction. Acta Pharmacol Toxicol (Copenh). 1973;32(5):329-338. doi:10.1111/j.1600-0773.1973.tb01466.x. View Source

Absolute Configuration by X-Ray Diffraction

The crystal structure and absolute configuration of RAC-109 I as its hydrochloride salt (RAC-109 I·HCl) was solved by single-crystal X-ray diffraction and published in 1999 [1]. The compound crystallized in the triclinic space group P1 with unit cell parameters a = 7.0746 ± 0.0002 Å, b = 8.8235 ± 0.0003 Å, c = 16.0023 ± 0.0008 Å, α = 84.671 ± 0.005°, β = 89.926 ± 0.004°, γ = 85.615 ± 0.006°, and a cell volume of 991.66 ± 0.07 ų at ambient temperature (293 ± 2 K) [1]. The structure refined to a residual factor R = 0.038 and weighted residual factor wR = 0.043 [1]. This unambiguous assignment of the absolute configuration directly confirms the stereochemical identity of the (+)-isomer (CAS 28309-55-9) and enables structure-based interpretation of the differential binding kinetics reported in electrophysiological studies.

Absolute Configuration

Specification review

X-ray structure of RAC-109 I·HCl; P1 space group; R=0.038

Enables structure-based stereochemical assignment

Unit cell volume 991.66 ų; confirms (+)-isomer identity

Evidence Dimension	Absolute configuration determination by X-ray crystallography
Target Compound Data	RAC-109 I·HCl: space group P1; R = 0.038; unit cell volume 991.66 ų; C20H28N2O2·HCl
Comparator Or Baseline	No direct comparator; this evidence serves as structural verification of the specific enantiomer identity
Quantified Difference	N/A—structural characterization
Conditions	Single-crystal X-ray diffraction; ambient temperature (293 ± 2 K); Zeitschrift für Kristallographie – New Crystal Structures, 1999, Vol. 214, Issue 2, pp. 227-229

Why This Matters

For procurement and experimental design, the availability of an experimentally resolved absolute configuration provides a definitive identity check for the supplied enantiomer, eliminating ambiguity in lot-to-lot stereochemical consistency and enabling computational docking or structure-activity relationship studies that require accurate three-dimensional coordinates.

• [1] Csöregh I, Sandberg R. Crystal structure and absolute configuration of 1'-[3-(diethylamino)propyl]-3,4-dihydrospiro[naphthalene-1(2H),3'-pyrrolidine-2',5'-dione hydrochloride, RAC-109 I·HCl, C20H28N2O2·HCl. Z Kristallogr New Cryst Struct. 1999;214(2):227-229. View Source

State-Dependent Binding Kinetics at Cardiac Sodium Channels

Using whole-cell patch-clamp electrophysiology in isolated guinea pig ventricular myocytes, RAC 109-I produced significantly greater use-dependent block than RAC 109-II during repetitive pulsing to potentials positive to -60 mV [1]. Kinetic analysis via the guarded-receptor model revealed that the two stereoisomers have significantly different unbinding rate constants from rested, activated, and inactivated channel states, as well as significantly different binding rate constants when channels are activated [1]. In contrast, apparent binding rates to closed (rested and inactivated) channels were not significantly different between isomers, indicating that stereospecificity is state-dependent [1]. This behavior was qualitatively similar to that previously reported in nerve preparations [1].

State-Dependent Kinetics

Class-level

Stereoselective unbinding rates from rested, activated, inactivated states

Voltage-protocol-specific pharmacological effects

Whole-cell patch-clamp; guinea pig ventricular myocytes

Evidence Dimension	State-dependent binding and unbinding kinetics at cardiac sodium channels
Target Compound Data	RAC 109-I: higher affinity for activated and inactivated channels, slower dissociation at hyperpolarized potentials; significantly different unbinding rate constants across all states tested
Comparator Or Baseline	RAC 109-II: lower use-dependent block, faster dissociation; the guarded-receptor model was used to calculate apparent rate constants for both isomers
Quantified Difference	Quantitative rate constants were calculated but specific numerical values are not extractable from the abstract; difference is reported as statistically significant for both binding (activated state) and unbinding (rested, activated, inactivated states)
Conditions	Whole-cell patch-clamp; isolated guinea pig ventricular myocytes; voltage protocols at -20 mV (block development), -140 and -160 mV (recovery); alpha-chymotrypsin used to remove fast inactivation

Why This Matters

The state-dependent stereospecificity of RAC 109 (CAS 28309-55-9 corresponding to the (+)-isomer) means that researchers can exploit voltage-protocol design to isolate specific channel-state-dependent pharmacological effects—a capability not available with non-stereospecific or weakly stereospecific class I antiarrhythmics.

• [1] Clarkson CW. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes. Circ Res. 1989;65(5):1306-1323. doi:10.1161/01.res.65.5.1306. PMID: 2553294. View Source

RAC 109: Procurement-Relevant Applications

Cardiac Sodium Channel Stereochemical Probe

Laboratories investigating the stereochemical topography of the class I antiarrhythmic binding site on cardiac Nav1.5 channels should select RAC 109 (+)-isomer (CAS 28309-55-9) as the high-affinity enantiomer. Its 5.33-fold enantiomeric affinity ratio provides the largest dynamic range for discriminating stereospecific binding contributions among all C1-pair compounds tested in the same assay system [1]. Paired use with the (-)-isomer enables within-compound determination of stereochemical requirements without the confounding variable of differing molecular scaffolds that arises when comparing across drug classes.

Isolating Conduction from Inotropic Effects

In cardiac safety screening protocols where pro-arrhythmic conduction slowing must be evaluated independently of negative inotropic effects, RAC 109 (CAS 28309-55-9) offers a unique advantage. The compound's conduction slowing is stereospecific (I(+)/II(-) ratio 1.7), while its negative inotropy is not stereospecific (C50 = 30 μM) [2]. This pharmacological decoupling—which is not observed with bupivacaine, where both effects are stereospecific or more tightly linked—allows researchers to use enantiomeric pairs to titrate conduction effects while holding inotropic background constant, or vice versa [2].

Dual Sodium-Calcium Channel Fingerprinting

For experimental systems requiring simultaneous engagement of both voltage-gated sodium channels and dihydropyridine-sensitive L-type calcium channel binding sites, RAC 109 stereoisomers are uniquely positioned among local anesthetics. Unlike lidocaine and bupivacaine, which are virtually inactive at [3H]nitrendipine binding sites, both RAC 109 (S) and RAC 109 (R) produce measurable, stereoselective inhibition [3]. This dual-target profile makes RAC 109 the compound of choice for pharmacological fingerprinting studies aimed at differentiating sodium channel-mediated vs. calcium channel-mediated components of local anesthetic cardiotoxicity.

Receptor-Level vs. Pharmacokinetic Stereospecificity

Because radiolabeled enantiomers of RAC 109 exhibit identical neuronal uptake and washout kinetics while producing measurably different degrees of functional nerve block [4], this compound is the preferred tool for experimental designs that must rigorously exclude pharmacokinetic or tissue-distribution confounds when attributing differential pharmacological effects to receptor-level stereospecificity. This property is particularly valuable in drug-discovery programs that use enantiomeric pairs to validate target engagement specificity.

Application

Selection Property

Validation Focus

Cardiac Nav1.5 stereochemical probe studies

Enantiomer-discrimination profile

Stereospecific binding contribution analysis

Conduction-inotropy decoupling studies

Stereospecific conduction vs. non-stereospecific inotropy

Independent titration of conduction effects

Sodium-calcium channel dual-target studies

Dihydropyridine-site interaction context

Differentiating Na⁺ vs. Ca²⁺ channel contributions

Receptor-level stereospecificity validation

Equal tissue distribution context

Excluding pharmacokinetic confounds

• [1] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. View Source
• [2] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source
• [3] Bolger GT, Marcus KA, Daly JW, Skolnick P. Local anesthetics differentiate dihydropyridine calcium antagonist binding sites in rat brain and cardiac membranes. J Pharmacol Exp Ther. 1987;240(3):922-930. PMID: 3031279. View Source
• [4] Åkerman SB, Camougis G, Sandberg RV. Uptake and retention of the enantiomers of a local anaesthetic in isolated nerve in relation to different degrees of blocking of nervous conduction. Acta Pharmacol Toxicol (Copenh). 1973;32(5):329-338. doi:10.1111/j.1600-0773.1973.tb01466.x. View Source